
Spectroscopic Characterization of 2,2,3,4-
Tetramethylhexane: A Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2,2,3,4-Tetramethylhexane

CAS No.: 52897-08-2

Cat. No.: B12644244
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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the spectroscopic properties of

2,2,3,4-tetramethylhexane (C₁₀H₂₂), a saturated acyclic alkane.[1][2] While experimental

spectral data for this specific isomer is not readily available in public databases, this document

outlines the predicted spectroscopic characteristics based on fundamental principles of mass

spectrometry, nuclear magnetic resonance (¹H and ¹³C NMR) spectroscopy, and infrared (IR)

spectroscopy. Furthermore, it details the established experimental protocols for acquiring such

data, offering a framework for the analysis of this and similar branched alkanes. This guide is

intended to serve as a valuable resource for researchers in organic chemistry, analytical

chemistry, and drug development who may encounter or synthesize this compound.

Introduction
2,2,3,4-Tetramethylhexane is a branched-chain alkane with the molecular formula C₁₀H₂₂ and

a molecular weight of 142.28 g/mol .[1][2] As an isomer of decane, its unique structural

arrangement of methyl groups along the hexane backbone gives rise to a distinct spectroscopic
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fingerprint. Understanding these spectral characteristics is crucial for its identification, purity

assessment, and structural elucidation in various scientific contexts, including organic

synthesis, petrochemical analysis, and as a potential fragment in the mass spectrometric

analysis of larger molecules.

This guide delves into the theoretical underpinnings of the spectroscopic behavior of 2,2,3,4-
tetramethylhexane and provides practical, field-proven methodologies for data acquisition and

interpretation.

Molecular Structure and Isomerism
The structural formula of 2,2,3,4-tetramethylhexane reveals a hexane main chain with two

methyl groups at the C2 position, one at the C3 position, and one at the C4 position. This high

degree of branching significantly influences its physical and spectroscopic properties compared

to its linear isomer, n-decane, and other tetramethylhexane isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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